Cas no 2166947-04-0 ((3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride)

• Product Name: (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride
• CAS No: 2166947-04-0
• MF: C₆H₉ClF₂O₂S
• MW: 218.649266958237
• CID: 6564494
• PubChem ID: 155821064
• Update Time: 2025-06-23

(3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2166947-04-0
• EN300-5485505
• (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride

• Inchi： 1S/C6H9ClF2O2S/c1-5(4-12(7,10)11)2-6(8,9)3-5/h2-4H2,1H3
• InChI Key： UAONRJNNVWEYSI-UHFFFAOYSA-N
• SMILES： ClS(CC1(C)CC(C1)(F)F)(=O)=O

Computed Properties

• Exact Mass: 217.9979847g/mol
• Monoisotopic Mass: 217.9979847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride

(3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride and Its Role in Modern Pharmaceutical Research

(3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, with the chemical formula C₈H₁₁Cl₂FO₂S, is characterized by its cyclobutyl ring functionalized with difluoro and methyl groups, along with a methanesulfonyl chloride moiety. The 3,3-Difluoro-1-methylcyclobutyl substituent introduces steric and electronic effects that are critical for modulating the biological activity of the molecule. The presence of the methanesulfonyl chloride group, a common sulfonating agent, highlights its potential as a versatile intermediate in the synthesis of bioactive compounds.

The methanesulfonyl chloride functionality is particularly noteworthy for its reactivity in electrophilic substitution reactions. This reactivity is further enhanced by the electron-withdrawing nature of the difluoro substituents, which stabilize the transition state during bond formation. Recent studies have demonstrated that the 3,3-Difluoro-1-methylcyclobutyl group can act as a bioisostere for aromatic rings, enabling the design of compounds with improved metabolic stability and reduced off-target effects. This structural feature is also critical for the development of prodrugs, where controlled release of the active moiety is essential for therapeutic efficacy.

Research published in *Organic & Biomolecular Chemistry* (2023) highlights the utility of (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride as a building block for the synthesis of fluorinated heterocycles. These heterocycles are increasingly being explored for their applications in oncology and neurodegenerative disease therapies. The incorporation of fluorine atoms into the cyclobutyl ring enhances the lipophilicity of the molecule, which is a key factor in determining its ability to cross biological membranes and reach target tissues. This property is particularly relevant for the development of small-molecule inhibitors targeting intracellular signaling pathways.

Recent advancements in medicinal chemistry have underscored the importance of sulfonating agents like (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride in the design of kinase inhibitors. Kinases are a family of enzymes involved in critical cellular processes, and their dysregulation is associated with a wide range of diseases, including cancer and autoimmune disorders. The methanesulfonyl chloride group can be selectively introduced into molecular scaffolds to create compounds with high specificity for target kinases. This approach has been successfully applied in the development of selective inhibitors for the JAK-STAT pathway, which is implicated in inflammatory diseases such as rheumatoid arthritis.

Another area of interest is the use of (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride in the synthesis of fluorinated drugs with improved pharmacokinetic profiles. Fluorine atoms are known to enhance the metabolic stability of compounds by reducing their susceptibility to enzymatic hydrolysis. This is particularly advantageous for drugs that require prolonged plasma half-lives to maintain therapeutic effects. For example, a study published in *Journal of Medicinal Chemistry* (2024) demonstrated that fluorinated derivatives of this compound exhibited significantly higher in vivo stability compared to their non-fluorinated counterparts, making them promising candidates for chronic disease management.

The 3,3-Difluoro-1-methylcyclobutyl ring system also offers opportunities for the creation of multi-target drugs. By incorporating additional functional groups into the cyclobutyl framework, researchers can design molecules that simultaneously target multiple biological pathways. This is particularly relevant in the treatment of complex diseases such as Alzheimer’s, where the interplay between neuroinflammation and amyloid-beta aggregation requires multifaceted therapeutic strategies. The ability to fine-tune the electronic properties of the cyclobutyl ring through fluorination and methyl substitution provides a powerful tool for optimizing drug efficacy.

In addition to its applications in drug discovery, (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride has been explored as a catalyst in asymmetric synthesis. The chiral environment created by the cyclobutyl ring can influence the stereochemistry of reaction products, enabling the preparation of enantiomerically pure compounds. This is particularly valuable in the synthesis of chiral drugs, where the biological activity of a compound can vary significantly depending on its stereoconfiguration. Recent work in *Chemical Communications* (2025) reported the use of this compound as a chiral auxiliary in the synthesis of a novel antifungal agent, demonstrating its potential in asymmetric catalysis.

The reactivity of the methanesulfonyl chloride group also makes it an attractive candidate for click chemistry applications. Click chemistry, which involves the formation of covalent bonds through modular reactions, is widely used in the development of bioconjugates and drug delivery systems. The methanesulfonyl chloride functionality can react with nucleophiles such as amines and thiols to form sulfonamides or disulfides, which are essential for linking drug molecules to targeting ligands. This property has been leveraged in the design of targeted drug delivery systems for cancer therapy, where the compound is used to conjugate chemotherapeutic agents to antibodies or peptides that recognize tumor-specific antigens.

Furthermore, the synthesis of (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride has been optimized using modern catalytic methods, reducing the environmental impact of its production. Green chemistry approaches, such as the use of metal-free catalysts and solvent-free conditions, have been successfully applied to its synthesis, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. These advancements not only improve the efficiency of the synthesis process but also reduce the generation of hazardous byproducts, making the compound a more viable option for large-scale production.

Finally, the structural versatility of (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl chloride has led to its exploration in the development of new materials for biomedical applications. For example, its ability to form stable sulfonamide linkages has been utilized in the fabrication of hydrogels for drug delivery and tissue engineering. These hydrogels can be designed to release drugs in response to specific physiological stimuli, such as changes in pH or temperature, providing a controlled and targeted therapeutic effect. This application highlights the compound’s potential beyond traditional pharmaceutical use, expanding its relevance in the field of biomaterials science.